Cas no 313946-72-4 (1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-)

1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)- structure
313946-72-4 structure
Product Name:1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-
CAS No:313946-72-4
MF:C15H12O5
MW:272.252784729004
CID:1447417
Update Time:2024-08-24

1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-
    • Ebenfuran I
    • Inchi: 1S/C15H12O5/c1-19-15-7-13-8(4-12(15)18)5-14(20-13)10-3-2-9(16)6-11(10)17/h2-7,16-18H,1H3
    • InChI Key: KJOUKFLQGCLIOG-UHFFFAOYSA-N
    • SMILES: OC1C=C2C(OC(=C2)C2C=CC(O)=CC=2O)=CC=1OC

Computed Properties

  • Exact Mass: 272.06846
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • XLogP3: 1.496

Experimental Properties

  • Density: 1.425±0.06 g/cm3(Predicted)
  • Boiling Point: 521.4±45.0 °C(Predicted)
  • PSA: 83.06
  • pka: 8.78±0.35(Predicted)
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